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These application notes provide a comprehensive overview and detailed protocols for
commonly employed non-invasive assays to assess the impact of topical treatments on skin
barrier function.

Introduction to Skin Barrier Function

The skin barrier, primarily localized in the stratum corneum (SC), is essential for protecting the
body from external aggressors and preventing excessive water loss.[1] Topical treatments can
significantly influence this barrier, either by enhancing its function through moisturization and
lipid replenishment or by causing disruption.[2][3] Accurate and reproducible measurement of
skin barrier function is therefore critical in dermatological research and the development of
topical products.[4] This document outlines the principles and detailed protocols for three key in
Vivo, non-invasive assays: Transepidermal Water Loss (TEWL), Corneometry, and Tape
Stripping.
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Key Assays for Skin Barrier Function Assessment

A multi-parametric approach is often recommended for a comprehensive understanding of skin
barrier function.[5] Commonly used methods for assessing skin barrier function (SBF) include
the determination of stratum corneum (SC) water content, transepidermal water loss (TEWL),
and skin pH.[6]

Transepidermal Water Loss (TEWL)

TEWL measures the amount of water that passively evaporates through the skin. It is a critical
indicator of the inside-out barrier function; a higher TEWL value generally signifies a more

compromised barrier.[7][8]

Corneometry

Corneometry measures the hydration level of the stratum corneum by assessing its electrical
capacitance.[9][10] Well-hydrated skin is crucial for maintaining barrier integrity and flexibility.

Tape Stripping

Tape stripping is a minimally invasive technique used to remove layers of the stratum corneum.
[11] The collected corneocytes can be analyzed for a variety of biomarkers, including proteins
and lipids, to provide molecular insights into the skin barrier's composition and response to
treatment.[12][13]

Data Presentation: Effects of Topical Treatments

The following tables summarize quantitative data from various studies on the effects of topical
treatments on TEWL and skin hydration.

Table 1: Effect of Moisturizers on Transepidermal Water Loss (TEWL)
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Table 2: Effect of Moisturizers on Skin Hydration (Corneometry)
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Experimental Protocols
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Protocol 1: Transepidermal Water Loss (TEWL)
Measurement

Objective: To quantify the rate of water evaporation from the skin surface as an indicator of
barrier function.

Materials:

TEWL measurement device (e.g., Tewameter®)

Controlled environment room (20-22°C, 40-60% relative humidity)[18]

Skin cleansing supplies (mild soap, distilled water, soft cloths)

Topical treatment product

Untreated control site marker

Procedure:

» Acclimatization: Allow the subject to acclimate to the controlled environment for at least 30
minutes before measurements.[17]

» Site Selection and Preparation:

o Select a test area on the volar forearm or another relevant site.

o Gently cleanse the area with a mild soap and water, then pat dry. Avoid rubbing.

o Mark the specific measurement sites for the topical treatment and the untreated control.
e Baseline Measurement:

o Take at least three baseline TEWL readings from the selected sites before applying any
product.[19]

o Hold the probe perpendicular to the skin surface without applying excessive pressure.
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o Record the average of the stable readings.

e Product Application:

o Apply a standardized amount of the topical treatment (e.g., 2 mg/cm?) to the designated
test area.[17]

e Post-Treatment Measurements:

o At specified time points (e.g., 1, 2, 4, 24 hours) after application, repeat the TEWL
measurements on both the treated and untreated control sites.

o Ensure the probe is placed on the exact same location for each measurement.
Data Analysis:
o Calculate the mean and standard deviation of TEWL values for each site at each time point.

o Compare the post-treatment TEWL values to the baseline values and to the untreated
control site.

e Adecrease in TEWL suggests an improvement in skin barrier function.

Protocol 2: Corneometry Measurement

Objective: To measure the hydration level of the stratum corneum.
Materials:

Corneometer®

Controlled environment room (20-22°C, 40-60% relative humidity)[4]

Skin cleansing supplies

Topical treatment product

Untreated control site marker
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Procedure:

» Acclimatization: The subject should acclimate to the controlled environment for at least 15-20
minutes.[4]

o Site Selection and Preparation:
o Select a test area, typically on the volar forearm or face.
o Gently cleanse the skin to remove any surface oils or residues.[5]
o Mark the measurement sites.
o Baseline Measurement:
o Take at least three baseline Corneometer readings from each site.
o Press the probe gently against the skin surface until a stable reading is displayed.
o Record the average reading in arbitrary units (A.U.).
e Product Application:
o Apply a standardized amount of the topical treatment to the test area.
e Post-Treatment Measurements:

o At predetermined time points, repeat the Corneometer measurements on both treated and
untreated sites.

Data Analysis:
o Calculate the mean and standard deviation of the Corneometer readings.
o Compare post-treatment values to baseline and the control site.

e Anincrease in Corneometer values indicates improved skin hydration.[10]
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Protocol 3: Tape Stripping for Biomarker Analysis

Objective: To collect corneocytes from the stratum corneum for subsequent molecular analysis.
Materials:
¢ Adhesive tape discs (e.g., D-Squame®)[20]
e Forceps[20]
e Microcentrifuge tubes or storage cards[20]
e Gloves[20]
e Permanent marker[20]
e Pressure application device (optional, for standardization)
Procedure:
» Site Selection and Preparation:
o Select the test site on the skin.
o Cleanse the area gently and allow it to dry completely.
o Tape Strip Application and Removal:
o Using forceps, apply an adhesive disc to the skin surface.

o Apply firm, consistent pressure for a few seconds. A pressure device can be used to
standardize this step.

o Remove the tape strip smoothly and quickly in a single motion.
o Sample Collection:

o For sequential stripping, repeat the application and removal process on the same site for a
predetermined number of strips (e.g., 20 strips).[20] Use markings to ensure consistent
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alignment.[20]
o Place the collected tape strips into labeled microcentrifuge tubes or onto storage cards.

o Sample Storage:

o Store the samples appropriately based on the intended downstream analysis (e.g., -80°C
for protein or RNA analysis).

Downstream Analysis:

e Protein Analysis: Proteins can be extracted from the tape strips and quantified using
methods like ELISA or mass spectrometry to measure levels of biomarkers such as
cytokines or structural proteins.

 Lipid Analysis: Lipids can be extracted and analyzed using techniques like chromatography
to assess the composition of the stratum corneum lipid matrix.[16]

o Gene Expression Analysis: RNA can be isolated from the corneocytes for analysis of gene
expression changes using RT-qPCR or RNA sequencing.[16]

Signaling Pathways and Experimental Workflows
Skin Barrier Homeostasis Signaling Pathway

The formation and maintenance of the skin barrier is a complex process involving the
differentiation of keratinocytes and the synthesis of key structural proteins and lipids.[6]
Filaggrin, loricrin, and involucrin are crucial proteins for the formation of the cornified envelope.
Their expression is tightly regulated by a network of signaling pathways. Topical treatments can
modulate these pathways to improve barrier function. For example, activators of PPARs and
LXRs can stimulate keratinocyte differentiation and lipid synthesis, accelerating barrier repair.
[20]
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Caption: Signaling pathways in skin barrier homeostasis.
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Experimental Workflow for Assessing Topical
Treatments

A typical workflow for evaluating the effect of a topical formulation on skin barrier function
involves a series of sequential steps, from subject recruitment to data analysis and
interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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